1. Home
  2. Product
  3. 1-[2-Cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-1,2,5,6-tetrahydro-4-mercapto-3-pyridineacetic Acid
1-[2-Cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-1,2,5,6-tetrahydro-4-mercapto-3-pyridineacetic Acid 1-[2-Cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-1,2,5,6-tetrahydro-4-mercapto-3-pyridineacetic Acid
Brand Name: Vulcanchem
CAS No.: 1796933-05-5
VCID: VC0142294
InChI: InChI=1S/C18H20FNO3S.Na/c19-14-4-2-1-3-13(14)17(18(23)11-5-6-11)20-8-7-15(24)12(10-20)9-16(21)22;/h1-4,11,17,24H,5-10H2,(H,21,22);/q;+1/p-1
SMILES: C1CC1C(=O)C(C2=CC=CC=C2F)N3CCC(=C(C3)CC(=O)[O-])S.[Na+]
Molecular Formula: C18H19FNNaO3S
Molecular Weight: 371.402

1-[2-Cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-1,2,5,6-tetrahydro-4-mercapto-3-pyridineacetic Acid

CAS No.: 1796933-05-5

Cat. No.: VC0142294

Molecular Formula: C18H19FNNaO3S

Molecular Weight: 371.402

* For research use only. Not for human or veterinary use.

1-[2-Cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-1,2,5,6-tetrahydro-4-mercapto-3-pyridineacetic Acid - 1796933-05-5

Specification

CAS No. 1796933-05-5
Molecular Formula C18H19FNNaO3S
Molecular Weight 371.402
IUPAC Name sodium;2-[1-[2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-4-sulfanyl-3,6-dihydro-2H-pyridin-5-yl]acetate
Standard InChI InChI=1S/C18H20FNO3S.Na/c19-14-4-2-1-3-13(14)17(18(23)11-5-6-11)20-8-7-15(24)12(10-20)9-16(21)22;/h1-4,11,17,24H,5-10H2,(H,21,22);/q;+1/p-1
Standard InChI Key XOMFDWOAVFUHNN-UHFFFAOYSA-M
SMILES C1CC1C(=O)C(C2=CC=CC=C2F)N3CCC(=C(C3)CC(=O)[O-])S.[Na+]

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19